Cas no 577778-27-9 (Benzamide, N-(1-acetyl-4-piperidinyl)- (9CI))

Benzamide, N-(1-acetyl-4-piperidinyl)- (9CI) structure
577778-27-9 structure
Product Name:Benzamide, N-(1-acetyl-4-piperidinyl)- (9CI)
CAS No:577778-27-9
MF:C14H18N2O2
MW:246.304923534393
CID:1022528
PubChem ID:20754800
Update Time:2025-04-20

Benzamide, N-(1-acetyl-4-piperidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(1-acetyl-4-piperidinyl)- (9CI)
    • N-(1-acetylpiperidin-4-yl)benzamide
    • 577778-27-9
    • DTXSID80609636
    • N-(1-Acetyl-4-piperidinyl)benzamide
    • AKOS009013412
    • SCHEMBL14590545
    • CHEMBL433117
    • Inchi: 1S/C14H18N2O2/c1-11(17)16-9-7-13(8-10-16)15-14(18)12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3,(H,15,18)
    • InChI Key: KFVWQRVNMHXHKB-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCC(CC1)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 246.136827821g/mol
  • Monoisotopic Mass: 246.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.4Ų
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